Cas no 672950-10-6 (N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide)

• Product Name: N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide
• CAS No: 672950-10-6
• CID: 4656606
• Update Time: 2025-05-26

N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide

Recent Advances in the Study of N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide (CAS: 672950-10-6)

N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide (CAS: 672950-10-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its quinoxaline and thiophene moieties, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings in recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer cell proliferation. A 2023 study published in the *Journal of Medicinal Chemistry* revealed that N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide exhibits potent inhibitory activity against the c-Met kinase pathway, which is often dysregulated in aggressive tumors. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity and selectivity, suggesting its potential as a targeted therapy for c-Met-dependent cancers.

Further investigations into the compound's pharmacokinetic properties have also been conducted. A recent preclinical study highlighted its favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in rodent models. Researchers are currently exploring structural modifications to enhance its metabolic resistance while retaining its kinase inhibitory activity.

In addition to its anticancer properties, N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide has shown potential in other therapeutic areas. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported its anti-inflammatory effects in macrophage models, mediated through the suppression of NF-κB signaling. This dual functionality—targeting both kinase pathways and inflammatory cascades—positions the compound as a versatile candidate for multifactorial diseases such as cancer-associated inflammation.

The synthetic routes to N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide have also been refined in recent years. A novel one-pot synthesis method, published in *Tetrahedron Letters*, has improved the yield and scalability of the compound, addressing previous limitations in large-scale production. This advancement is critical for facilitating further preclinical and clinical development.

Despite these promising developments, several questions remain unanswered. The compound's long-term toxicity profile, potential off-target effects, and efficacy in vivo require further investigation. Ongoing studies are focusing on these aspects, with preliminary results expected in the coming year. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of this research into clinical applications.

In conclusion, N-(2,3-dimethylquinoxalin-6-yl)thiophene-2-sulfonamide (CAS: 672950-10-6) represents a compelling example of how structural optimization and mechanistic understanding can converge to yield promising therapeutic candidates. Its dual kinase inhibitory and anti-inflammatory properties, coupled with recent synthetic advancements, underscore its potential as a multifaceted agent in drug discovery. Future research will be pivotal in determining its clinical viability and therapeutic scope.